Cas no 878994-03-7 (5-(3-methoxyphenyl)-[1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one)

5-(3-methoxyphenyl)-[1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one structure
878994-03-7 structure
Product name:5-(3-methoxyphenyl)-[1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one
CAS No:878994-03-7
MF:C12H10N4O2
MW:242.23340177536
CID:2118657
PubChem ID:6500351

5-(3-methoxyphenyl)-[1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one Chemical and Physical Properties

Names and Identifiers

    • 5-(3-methoxyphenyl)-[1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one
    • 5-(3-methoxyphenyl)-1H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
    • 5-(3-METHOXYPHENYL)-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-7-OL
    • DB-078773
    • 5-(3-methoxyphenyl)[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one
    • 5-(3-methoxyphenyl)-[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one
    • 878994-03-7
    • 906761-11-3
    • AKOS005539530
    • AKOS000632634
    • STK235411
    • STK603300
    • 5-(3-methoxyphenyl)[1,2,4]triazolo[1,5-a]pyrimidin-7-ol
    • DB-077134
    • DTXSID90424675
    • Inchi: InChI=1S/C12H10N4O2/c1-18-9-4-2-3-8(5-9)10-6-11(17)16-12(15-10)13-7-14-16/h2-7H,1H3,(H,13,14,15)
    • InChI Key: QHHOVEHUVNAMML-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 242.08037557Da
  • Monoisotopic Mass: 242.08037557Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 455
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 66.3Ų

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